Methyl 9-chloro-1-(4,6-dimethoxy-2-methylpyrimidin-5-yl)-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-6-carboxylate

• Molecular Formula: C19H20ClN5O4
• Molecular Weight: 417.8 g/mol
• IUPAC Name: methyl 9-chloro-1-(4,6-dimethoxy-2-methylpyrimidin-5-yl)-3,4-dihydro-2H-pyrimido[1,2-a]benzimidazole-6-carboxylate
• InChI: InChI=1S/C19H20ClN5O4/c1-10-21-16(27-2)15(17(22-10)28-3)25-9-5-8-24-14-11(18(26)29-4)6-7-12(20)13(14)23-19(24)25/h6-7H,5,8-9H2,1-4H3
• InChI Key: SYZVXAIQPXEAPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C(=N1)OC)N2CCCN3C2=NC4=C(C=CC(=C43)C(=O)OC)Cl)OC

Description

Methyl 9-chloro-1-(4,6-dimethoxy-2-methylpyrimidin-5-yl)-1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole-6-carboxylate is a useful research compound. Its molecular formula is C19H20ClN5O4 and its molecular weight is 417.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (0.11 mL, 1.43 mmol) was added to a stirred solution of methyl 4-chloro-2-[(4,6-dimethoxy-2-methylpyrimidin-5-yl)amino]-1-(3-hydroxypropyl)-1H-benzimidazole-7-carboxylate (Reference example 124, 208 mg, 0.477 mmol) and triethylamine (0.27 mL) in tetrahydrofuran (4.0 mL) at 0° C. The mixture was stirred at 0° C. for 2 hr, and concentrated in vacuo. A mixture of the resulting mesylate and potassium carbonate (264 mg, 1.91 mmol) in N,N-dimethylformamide (5.0 mL) was stirred at 80° C. for 2 hr. The mixture was diluted with water, and extracted with ethyl acetate. The combined organic layer was washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The residue was washed with diisopropyl ether to give the title compound as a colorless powder (160 mg, 0.383 mmol, 80% in 2 steps).